Cas no 1932636-36-6 ((2S,3S)-3-(5-ethyl-1,3,4-oxadiazol-2-yl)-2-methylpiperidine)

• Product Name: (2S,3S)-3-(5-ethyl-1,3,4-oxadiazol-2-yl)-2-methylpiperidine
• CAS No: 1932636-36-6
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5246699
• Update Time: 2025-06-13

(2S,3S)-3-(5-ethyl-1,3,4-oxadiazol-2-yl)-2-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3-(5-ethyl-1,3,4-oxadiazol-2-yl)-2-methyl-, (2S,3S)-
• (2S,3S)-3-(5-ethyl-1,3,4-oxadiazol-2-yl)-2-methylpiperidine

• Inchi： 1S/C10H17N3O/c1-3-9-12-13-10(14-9)8-5-4-6-11-7(8)2/h7-8,11H,3-6H2,1-2H3/t7-,8-/m0/s1
• InChI Key： GQDAZIGPMICNKK-YUMQZZPRSA-N
• SMILES： N1CCC[C@H](C2=NN=C(CC)O2)[C@@H]1C

Additional information on (2S,3S)-3-(5-ethyl-1,3,4-oxadiazol-2-yl)-2-methylpiperidine

Recent Advances in the Study of (2S,3S)-3-(5-ethyl-1,3,4-oxadiazol-2-yl)-2-methylpiperidine (CAS: 1932636-36-6)

The compound (2S,3S)-3-(5-ethyl-1,3,4-oxadiazol-2-yl)-2-methylpiperidine (CAS: 1932636-36-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This piperidine derivative, characterized by its unique oxadiazole substituent, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. This research brief synthesizes the latest findings on this compound, highlighting its structural features, biological activity, and future research directions.

Recent studies have focused on the synthesis and optimization of (2S,3S)-3-(5-ethyl-1,3,4-oxadiazol-2-yl)-2-methylpiperidine, with particular emphasis on its stereochemistry and the role of the oxadiazole moiety in modulating biological activity. The compound's chiral centers at the 2- and 3-positions of the piperidine ring are critical for its interaction with target proteins, as demonstrated by structure-activity relationship (SAR) studies. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to confirm its absolute configuration and to explore its binding modes with biological targets.

Pharmacological evaluations have revealed that (2S,3S)-3-(5-ethyl-1,3,4-oxadiazol-2-yl)-2-methylpiperidine exhibits promising activity against a range of targets, including enzymes and receptors implicated in neurological and inflammatory diseases. In vitro assays have demonstrated its inhibitory effects on specific kinases and G protein-coupled receptors (GPCRs), suggesting potential applications in treating conditions such as Parkinson's disease, chronic pain, and autoimmune disorders. Notably, its selectivity profile and favorable pharmacokinetic properties have positioned it as a lead compound for further development.

In vivo studies have further validated the therapeutic potential of this compound. Preclinical models have shown that it can cross the blood-brain barrier (BBB) and exert neuroprotective effects, making it a candidate for central nervous system (CNS) disorders. Additionally, its metabolic stability and low toxicity profile in animal models underscore its suitability for translational research. These findings have spurred interest in optimizing its formulation and delivery methods to enhance bioavailability and efficacy.

Despite these advancements, challenges remain in the development of (2S,3S)-3-(5-ethyl-1,3,4-oxadiazol-2-yl)-2-methylpiperidine as a therapeutic agent. Issues such as off-target effects, dose-dependent toxicity, and scalability of synthesis need to be addressed in future studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and to advance the compound through clinical trials. The integration of computational modeling and high-throughput screening may further accelerate its development.

In conclusion, (2S,3S)-3-(5-ethyl-1,3,4-oxadiazol-2-yl)-2-methylpiperidine (CAS: 1932636-36-6) represents a promising scaffold in medicinal chemistry, with demonstrated biological activity and therapeutic potential. Ongoing research aims to refine its properties and explore its applications in diverse disease areas. This compound exemplifies the intersection of chemical innovation and biological discovery, offering new avenues for drug development in the coming years.